Cas no 1000998-59-3 (BMS-687453)

• Product Name: BMS-687453
• CAS No: 1000998-59-3
• MF: C₂₂H₂₁ClN₂O₆
• MW: 444.864945173264
• MDL: MFCD18251482
• CID: 833136
• PubChem ID: 16725047
• Update Time: 2025-05-20

BMS-687453 Chemical and Physical Properties

Names and Identifiers

• (S)-4-(6-chloro-4-cyclopropyl-2-oxo-3-(2,2,2-trifluoroethyl)-1,2,3,4-tetrahydroquinazolin-4-yl)benzonitrile
• 2-[[3-[[2-(4-chlorophenyl)-5-methyl-1,3-oxazol-4-yl]methoxy]phenyl]methyl-methoxycarbonylamino]acetic acid
• BMS 687453
• BMS-687453
• 7HA
• AGN-PC-014V8R
• CHEMBL1089501
• DNC010722
• SureCN2742714
• UNII-39TL5L7XDX
• N-[[3-[[2-(4-Chlorophenyl)-5-methyl-4-oxazolyl]methoxy]phenyl]methyl]-N-(methoxycarbonyl)glycine
• N-(3-{[2-(4-Chlorophenyl)-5-methyl-1,3-oxazol-4-yl]methoxy}benzyl)-N-(methoxycarbonyl)glycine
• S0170
• 39TL5L7XDX
• CS-5523
• AS-77790
• AC-33201
• MFCD18251482
• DA-48472
• Q27256930
• BCP14808
• 1000998-59-3
• N-(3-((2-(4-Chlorophenyl)-5-methyloxazol-4-yl)methoxy)benzyl)-N-(methoxycarbonyl)glycine
• SCHEMBL2742714
• {[(3-{[2-(4-CHLOROPHENYL)-5-METHYL-1,3-OXAZOL-4-YL]METHOXY}PHENYL)METHYL](METHOXYCARBONYL)AMINO}ACETIC ACID
• 2-([(3-([2-(4-CHLOROPHENYL)-5-METHYL-1,3-OXAZOL-4-YL]METHOXY)PHENYL)METHYL](METHOXYCARBONYL)amino)ACETIC ACID
• AKOS030526188
• Glycine, N-((3-((2-(4-chlorophenyl)-5-methyl-4-oxazolyl)methoxy)phenyl)methyl)-N-(methoxycarbonyl)-
• J-690001
• BMS-687453?
• HY-10678
• 2-{[(3-{[2-(4-chlorophenyl)-5-methyl-1,3-oxazol-4-yl]methoxy}phenyl)methyl](methoxycarbonyl)amino}acetic acid
• EX-A592
• BDBM28800
• Glycine, N-[[3-[[2-(4-chlorophenyl)-5-methyl-4-oxazolyl]methoxy]phenyl]methyl]-N-(methoxycarbonyl)-

• MDL： MFCD18251482
• Inchi： 1S/C22H21ClN2O6/c1-14-19(24-21(31-14)16-6-8-17(23)9-7-16)13-30-18-5-3-4-15(10-18)11-25(12-20(26)27)22(28)29-2/h3-10H,11-13H2,1-2H3,(H,26,27)
• InChI Key： UJIBXDMNCMEJAY-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=NC(=C(C)O1)COC1=CC=CC(=C1)CN(C(=O)OC)CC(=O)O

Computed Properties

• Exact Mass: 444.1088141g/mol
• Monoisotopic Mass: 444.1088141g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 31
• Rotatable Bond Count: 10
• Complexity: 601
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 102Ų

Experimental Properties

• Density: 1.342±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: N/A℃
• Boiling Point: 642.7±65.0 °C at 760 mmHg
• Flash Point: 342.5±34.3 °C
• Vapor Pressure: 0.0±2.0 mmHg at 25°C

BMS-687453 Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Additional information on BMS-687453

Comprehensive Overview of BMS-687453 (CAS No. 1000998-59-3): Mechanism, Applications, and Research Insights

BMS-687453 (CAS No. 1000998-59-3) is a small-molecule compound that has garnered significant attention in pharmaceutical research due to its unique pharmacological profile. As a selective PPARγ modulator, it exhibits distinct advantages over traditional thiazolidinedione (TZD) drugs, particularly in mitigating adverse effects like weight gain and fluid retention. Researchers are actively exploring its potential in metabolic disorders, including type 2 diabetes and non-alcoholic steatohepatitis (NASH), aligning with current trends in precision medicine and targeted therapies.

The molecular structure of BMS-687453 enables partial agonism of PPARγ, a nuclear receptor critical for glucose and lipid metabolism. Unlike full agonists, this compound modulates gene expression selectively, preserving insulin sensitization while reducing off-target effects. Recent studies highlight its role in adipocyte differentiation and anti-inflammatory pathways, making it a candidate for combinatorial therapies in cardiometabolic diseases—a hot topic in 2024’s drug development landscape.

From a clinical perspective, BMS-687453 addresses key challenges in diabetes management, such as drug-induced weight gain—a frequent concern among patients searching for "diabetes medications without side effects." Its mechanism also intersects with trending searches like "NASH treatment breakthroughs" and "PPARγ alternatives to pioglitazone," reflecting unmet needs in chronic disease care. Preclinical data suggest synergistic effects with SGLT2 inhibitors, another widely searched antidiabetic class.

Innovative formulations of BMS-687453 are being investigated to enhance bioavailability, leveraging technologies like nanoparticle delivery systems—a subject of growing interest in pharmaceutical forums. Patent analyses reveal its potential in combination therapies, particularly for obesity-related comorbidities, aligning with Google Trends’ rising queries on "multi-target metabolic drugs."

Safety profiling shows that CAS No. 1000998-59-3 maintains a favorable risk-benefit ratio in animal models, with no reported cardiotoxicity—a critical consideration for clinicians evaluating "safe PPARγ modulators." Its chemical stability and ADME properties further support its translational potential, as evidenced by its inclusion in several Phase II clinical trials for metabolic syndromes.

In summary, BMS-687453 represents a paradigm shift in nuclear receptor pharmacology, combining mechanistic innovation with clinical relevance. Its development trajectory responds to contemporary demands for personalized metabolic therapies, positioning it as a compound to watch in the next decade of endocrinology research.